Cas no 246165-22-0 (N,N'-Bis-Fmoc-D-ornithine)

N,N'-Bis-Fmoc-D-ornithine is a protected derivative of D-ornithine, featuring dual Fmoc (9-fluorenylmethoxycarbonyl) groups on the alpha and delta amino functionalities. This compound is widely utilized in solid-phase peptide synthesis (SPPS) to incorporate D-ornithine residues while ensuring selective deprotection and orthogonal side-chain protection strategies. The Fmoc groups provide stability under basic conditions, enabling controlled stepwise elongation of peptide chains. Its high purity and well-defined structure make it a reliable building block for constructing complex peptides with precise stereochemistry. The product is particularly valuable in research applications requiring chiral ornithine incorporation, such as antimicrobial or bioactive peptide development.

N,N'-Bis-Fmoc-D-ornithine structure

Product Name:N,N'-Bis-Fmoc-D-ornithine

CAS No:246165-22-0

MF:C₃₅H₃₂N₂O₆

MW:576.638389587402

CID:859108

Update Time:2025-05-22

N,N'-Bis-Fmoc-D-ornithine Chemical and Physical Properties

Names and Identifiers

- N,N'-Bis-FMoc-D-ornithine
- Fmoc-D-Orn(Fmoc)-OH
- N,N'-Bis-Fmoc-D-ornithine
- Inchi： 1S/C35H32N2O6/c38-33(39)32(37-35(41)43-21-31-28-16-7-3-12-24(28)25-13-4-8-17-29(25)31)18-9-19-36-34(40)42-20-30-26-14-5-1-10-22(26)23-11-2-6-15-27(23)30/h1-8,10-17,30-32H,9,18-21H2,(H,36,40)(H,37,41)(H,38,39)/t32-/m1/s1
- InChI Key： HFKOCIWEYMAENQ-JGCGQSQUSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 43
Rotatable Bond Count: 12
Complexity: 930
Topological Polar Surface Area: 114

N,N'-Bis-Fmoc-D-ornithine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR01JM6V-500mg	N,N'-Bis-Fmoc-D-ornithine	246165-22-0	97%	500mg	$79.00	2025-02-13
Aaron	AR01JM6V-1g	N,N'-Bis-Fmoc-D-ornithine	246165-22-0	97%	1g	$118.00	2025-02-13
Aaron	AR01JM6V-5g	N,N'-Bis-Fmoc-D-ornithine	246165-22-0	97%	5g	$339.00	2025-02-13
1PlusChem	1P01JLYJ-500mg	N,N'-Bis-Fmoc-D-ornithine	246165-22-0	97%	500mg	$80.00	2024-05-21
1PlusChem	1P01JLYJ-1g	N,N'-Bis-Fmoc-D-ornithine	246165-22-0	97%	1g	$112.00	2024-05-21
1PlusChem	1P01JLYJ-5g	N,N'-Bis-Fmoc-D-ornithine	246165-22-0	97%	5g	$295.00	2024-05-21

N,N'-Bis-Fmoc-D-ornithine Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on N,N'-Bis-Fmoc-D-ornithine

Comprehensive Guide to N,N'-Bis-Fmoc-D-ornithine (CAS No. 246165-22-0): Applications and Insights

N,N'-Bis-Fmoc-D-ornithine (CAS No. 246165-22-0) is a highly specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring dual Fmoc (9-fluorenylmethoxycarbonyl) protecting groups, is critical for solid-phase peptide synthesis (SPPS) due to its ability to safeguard reactive functional groups during complex reactions. Researchers and manufacturers increasingly seek N,N'-Bis-Fmoc-D-ornithine for its role in developing therapeutic peptides, drug delivery systems, and bioconjugation applications.

The growing demand for custom peptide synthesis and precision medicine has spotlighted compounds like N,N'-Bis-Fmoc-D-ornithine. Its D-configuration offers enhanced metabolic stability compared to L-forms, making it valuable for designing peptidomimetics and enzyme-resistant therapeutics. Recent trends in cancer research and autoimmune disease studies further drive interest in this building block, as it enables the creation of targeted peptide-based drugs with reduced side effects.

From a technical perspective, N,N'-Bis-Fmoc-D-ornithine excels in orthogonal protection strategies, allowing sequential deprotection during multi-step syntheses. Its compatibility with automated peptide synthesizers and HPLC purification systems aligns with modern high-throughput workflows. Laboratories frequently inquire about its solubility profiles (notably in DMF and DCM) and optimal coupling conditions, reflecting practical concerns in peptide production scaling.

Quality control remains paramount for CAS No. 246165-22-0, with analytical techniques like LC-MS and NMR spectroscopy ensuring batch consistency. The compound’s stability under inert atmospheres and recommended storage at -20°C are frequently discussed in research forums and technical datasheets. These details address common user queries about long-term storage and handling protocols for light-sensitive Fmoc compounds.

Emerging applications in nanocarrier functionalization and diagnostic probe development showcase the versatility of N,N'-Bis-Fmoc-D-ornithine. Its integration with click chemistry platforms enables novel bioconjugates for imaging and targeted therapies. Such innovations respond to the scientific community’s focus on theranostics—combining therapeutic and diagnostic capabilities in single molecules.

For procurement specialists, understanding the supply chain dynamics of this non-natural amino acid derivative is crucial. Market analyses reveal increasing GMP-grade production to meet clinical trial demands, while cost optimization strategies for research-scale purchases remain a hot topic. Suppliers emphasizing certificates of analysis (CoA) and regulatory compliance documentation gain traction among buyers prioritizing reproducibility.

Environmental considerations also influence discussions around N,N'-Bis-Fmoc-D-ornithine. Green chemistry initiatives promote waste-minimizing cleavage methods for Fmoc groups, aligning with broader sustainability goals in pharmaceutical manufacturing. These aspects resonate with organizations tracking ESG (Environmental, Social, Governance) metrics in research operations.

In educational contexts, this compound serves as a model for teaching protecting group chemistry and stereoselective synthesis principles. Detailed mechanistic studies of Fmoc deprotection—using piperidine or DBU—are frequently referenced in organic chemistry curricula, making it a bridge between academic training and industrial applications.